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Compound of Interest

Compound Name: Platinum(IV) bromide

Cat. No.: B3418968 Get Quote

This technical support center provides essential safety information, troubleshooting guides, and

frequently asked questions for researchers, scientists, and drug development professionals

working with Platinum(IV) bromide (PtBr₄). Adherence to these guidelines is crucial to ensure

a safe laboratory environment.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What are the primary hazards associated with Platinum(IV) bromide?

A1: Platinum(IV) bromide is classified as a corrosive solid.[1][2] The primary hazards include:

Severe Skin Burns and Eye Damage: Direct contact can cause serious chemical burns.[1][3]

Respiratory Irritation: Inhalation of dust may irritate the respiratory system.[4]

Sensitization: Some platinum compounds may cause skin sensitization.[5]

Q2: What personal protective equipment (PPE) is mandatory when handling Platinum(IV)
bromide?

A2: A comprehensive PPE strategy is essential. This includes:

Eye and Face Protection: Chemical safety goggles or a face shield are required.[1]
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Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Always inspect

gloves for integrity before use.[1]

Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

[1]

Respiratory Protection: If dust cannot be controlled, a NIOSH-approved respirator is

recommended.[6]

Q3: I've spilled a small amount of Platinum(IV) bromide powder on the lab bench. What

should I do?

A3: For small spills:

Restrict Access: Cordon off the area to prevent further contamination.

Wear Appropriate PPE: Ensure you are wearing your full PPE.

Clean-up: Gently sweep the solid material into a designated, labeled waste container. Avoid

creating dust.[2][7]

Decontaminate: Wipe the area with a damp cloth.

Dispose: Dispose of the waste and cleaning materials as hazardous waste according to your

institution's protocols.[1]

Q4: What are the proper storage conditions for Platinum(IV) bromide?

A4: Platinum(IV) bromide should be stored in a tightly closed container in a dry, cool, and

well-ventilated area.[1][2] It should be kept away from incompatible materials such as strong

oxidizing agents.[7]

Q5: What should I do in case of accidental skin or eye contact?

A5: Immediate action is critical:

Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes

and remove all contaminated clothing. Seek immediate medical attention.[1]
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Eye Contact: Immediately rinse the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

[1]

Q6: How should I dispose of waste containing Platinum(IV) bromide?

A6: All waste containing Platinum(IV) bromide must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.[1] Do not dispose of it

down the drain.

Quantitative Data Summary
The following tables summarize key quantitative data for Platinum(IV) bromide.

Table 1: Physical and Chemical Properties

Property Value Reference

Chemical Formula PtBr₄ [8][9]

Molecular Weight 514.7 g/mol [2][9]

Appearance
Brownish-black or dark red

solid/crystals
[8][10]

Melting Point Decomposes at 180°C [8][11]

Solubility in Water 0.41 g/100mL @ 20°C [8]

Table 2: Exposure Limits for Platinum Compounds

Organization Limit Type Value Reference

ACGIH TWA 0.002 mg/m³ [1][7]

NIOSH REL (TWA) 0.002 mg/m³ [1][6]

OSHA PEL (Vacated) 0.002 mg/m³ [1][7]
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TWA: Time-Weighted Average; REL: Recommended Exposure Limit; PEL: Permissible

Exposure Limit.

Experimental Workflow: Handling Platinum(IV)
Bromide
The following diagram outlines the standard workflow for safely handling Platinum(IV)
bromide in a laboratory setting.
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Caption: Workflow for Safe Handling of Platinum(IV) Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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